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Compound of Interest |
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Compound Name:
fluorophenyl)propanamide

CAS No.: 100638-26-4

Cat. No.: B1351846

. J

Executive Summary

3-Chloro-N-(3-fluorophenyl)propanamide (CAS: 100638-26-4) is a specialized halogenated
amide intermediate used primarily in the synthesis of pharmaceutical candidates and
agrochemicals. Structurally, it consists of a 3-chloropropionyl chain attached to a 3-fluoroaniline
moiety.

This guide addresses the compound's dual-hazard profile: the potential for alkylation typical of

-chloro amides and the toxicity associated with its metabolic precursor, 3-fluoroaniline.
Researchers must treat this compound as a hazardous alkylating agent and a potential
sensitizer, requiring strict engineering controls to prevent exposure and unintended cyclization
or elimination reactions.

Chemical Identity & Physicochemical Properties[2]
[3]1[4][5][6]
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Property Detail
CAS Number 100638-26-4
IUPAC Name 3-chloro-N-(3-fluorophenyl)propanamide

Molecular Formula

Molecular Weight 201.62 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Soluble in DMSO, DMF, Dichloromethane; Low

Solubilit
Y solubility in water.

) Aryl fluoride, Secondary amide, Primary alkyl
Key Functional Groups ]
chloride

Hazard Identification & GHS Classification

Note: While a specific harmonized GHS classification may not exist for this exact CAS in all
jurisdictions, the following profile is derived from Structure-Activity Relationships (SAR) of
analogous

-chloro amides and fluoroanilines.

Primary Hazards[7]

o Acute Toxicity (Oral/Inhalation): The metabolic release of 3-fluoroaniline can induce
methemoglobinemia, a condition reducing the blood's oxygen-carrying capacity.

o Skin & Eye Irritation: The alkyl chloride moiety acts as a contact irritant.[1]

o Specific Target Organ Toxicity (Repeated Exposure): Potential damage to liver and kidneys
due to halogenated metabolites.

» Reactivity Hazard: Under basic conditions, the compound can undergo

-elimination to form N-(3-fluorophenyl)acrylamide, a reactive Michael acceptor and potent
sensitizer.
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GHS Label Elements
Signal Word:WARNING

Hazard Code Hazard Statement Mechanism/Reasoning

Metabolism to toxic aniline

H302 Harmful if swallowed o
derivatives.
o Direct alkylating potential of
H315 Causes skin irritation
the C-Cl bond.
H319 Causes serious eye irritation Mucous membrane irritant.
H335 May cause respiratory irritation  Inhalation of dust/aerosol.

] ] Potential haptenization via
May cause an allergic skin o )
H317 ) protein binding (acrylamide
reaction ]
formation).

Synthesis & Reactivity Workflow

Understanding the synthesis and degradation pathways is critical for safety. The presence of
unreacted 3-chloropropionyl chloride (lachrymator) or 3-fluoroaniline (toxic) in crude mixtures
presents immediate risks. Furthermore, improper storage or handling with bases can generate
toxic acrylamides.

Synthesis & Degradation Diagram
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Figure 1: Synthesis pathway showing precursors and the potential degradation to a reactive
acrylamide Michael acceptor under basic conditions.

Safe Handling & Engineering Controls
Containment Strategy

e Solids: Weigh and handle only inside a certified Chemical Fume Hood or Powder
Containment Enclosure.

e Solutions: When dissolved in organic solvents (DCM, DMSO), the skin permeation risk
increases. Use double-gloving protocols.

Personal Protective Equipment (PPE)

o Respiratory: If handling >100 mg outside a hood, use a NIOSH-approved N95 or P100
respirator.

e Hands:
o Primary Layer:[2][3][4][5] Nitrile (0.11 mm) - Splash protection.

o Secondary Layer: Silver Shield/4H laminate gloves are required if prolonged contact with
dissolved compound is expected, as chlorinated solvents permeate nitrile rapidly.

o Eyes: Chemical safety goggles. Face shield if reaction scaling >5g.

Storage & Stability

o Temperature: Store at 2—8°C (Refrigerated).
o Atmosphere: Keep under inert gas (Argon/Nitrogen) to prevent hydrolysis.

e Incompatibilities: Strictly avoid strong bases (NaOH, KOH, alkoxides) during storage. As
shown in Figure 1, bases trigger HCI elimination, converting the stable intermediate into a
reactive acrylamide.

Emergency Response Protocols
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Exposure Response

 Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen.[5] Alert
medical personnel to potential aniline toxicity (cyanosis monitoring).

o Skin Contact: Wash with polyethylene glycol 300 (PEG-300) or ethanol followed by soap and
water. Reasoning: The compound's lipophilicity makes water alone ineffective.

o Eye Contact: Flush with water for 15 minutes, lifting eyelids. Consult an ophthalmologist.

Spill Management

e Evacuate: Clear the immediate area.
e PPE: Don full PPE including respiratory protection.

o Neutralization: Do NOT use basic neutralizers (like sodium bicarbonate) aggressively, as this
may generate the more toxic acrylamide derivative.

o Cleanup: Absorb with inert vermiculite or sand. Collect in a sealed hazardous waste
container labeled "Halogenated Organic Waste."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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